Cas no 99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene)
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene is a high-purity borylation reagent widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include excellent stability under ambient conditions, high reactivity with aryl halides, and compatibility with a broad range of substrates. The symmetrical structure ensures consistent performance in polymer and small-molecule synthesis, particularly in constructing conjugated systems for organic electronics and pharmaceuticals. The pinacol boronate ester groups enhance solubility in common organic solvents, facilitating handling and storage. This compound is favored for its reliability in forming carbon-carbon bonds with minimal side reactions, making it a preferred choice in advanced synthetic chemistry applications.
99770-93-1 structure
Product Name:1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
CAS No:99770-93-1
MF:C18H28B2O4
MW:330.034525871277
MDL:MFCD08276852
CID:797336
PubChem ID:253662175
Update Time:2025-06-09
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
- 1,4-Benzenediboronic acid bis(pinacol) ester
- 1,4-Phenylenediboronic acid, pinacol ester
- 1,4-Phenylenediboronicacid,pinacoldiester
- 4,4,5,5-tetramethyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-[4-(tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl]-1,3,2-dioxaborolane
- BENZENE-1,4-DIBORONIC ACID, PINACOL DIESTER
- 1,4-Benzenediboronic acid dipinacol ester
- 1,4-Phenyldiboronic acid
- AMTB185
- 1,4-Phenylenebis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- cyclic bis(tetramethylethylene) ester p-Benzenediboronic acid
- 1,4-BenzenediboronicAcidBis(pinacol)Ester
- 2,2'-(1,4-phenylene)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
- 1,3,2-Dioxaborolane, 2,2'-(1,4-phenylene)bis[4,4,5,5-tetramethyl-
- DTXSID30442257
- AKOS015960165
- Benzene-1,4-diboronic acid pinacol diester
- 1,4-Phenylenediboronic acid pinacol ester
- CS-W001007
- 1,4-Phenyldiboronic acid pinacol ester
- 1,4-Bis4,4,5,5-tetramethyl-1,3,2-dioxaborolam-2-ylbenzene
- 1,4-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzene
- SCHEMBL228212
- 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
- 99770-93-1
- doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
- UOJCDDLTVQJPGH-UHFFFAOYSA-N
- doi:10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N.1
- 14-Benzenediboronic Acid Bis(pinacol) Ester
- AS-2397
- B4633
- 10.14272/UOJCDDLTVQJPGH-UHFFFAOYSA-N
- MFCD08276852
- 1 4-BENZENEDIBORONIC ACID DIPINACOL EST%
- 1,4-Benzenediboronic Acid Bispinacol Ester
- CS-0067161
- SY025289
- 1,4-Benzenediboronic acid bis(pinacol) ester, 97%
- 1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
-
- MDL: MFCD08276852
- Inchi: 1S/C18H28B2O4/c1-15(2)16(3,4)22-19(21-15)13-9-11-14(12-10-13)20-23-17(5,6)18(7,8)24-20/h9-12H,1-8H3
- InChI Key: UOJCDDLTVQJPGH-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 330.21700
- Monoisotopic Mass: 330.2173697g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
Experimental Properties
- Melting Point: 241.0 to 245.0 deg-C
- Boiling Point: 416.3°C at 760 mmHg
- PSA: 36.92000
- LogP: 2.28500
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B189508-250mg |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B189508-500mg |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B189508-2.5g |
1,4-Benzenediboronic Acid Bis(pinacol) Ester1,4-Benzenediboronic Acid Bis(Pinacol) Ester |
99770-93-1 | 2.5g |
$ 115.00 | 2022-06-07 | ||
| AK Scientific | AMTB185-1g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 1g |
$15 | 2025-02-18 | |
| AK Scientific | AMTB185-5g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 5g |
$45 | 2025-02-18 | |
| AK Scientific | AMTB185-10g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 10g |
$75 | 2025-02-18 | |
| AK Scientific | AMTB185-25g |
1,4-Benzenediboronic acid bis(pinacol) ester |
99770-93-1 | 96% | 25g |
$120 | 2025-02-18 | |
| Apollo Scientific | OR11953-1g |
Benzene-1,4-diboronic acid, pinacol diester |
99770-93-1 | 98+% | 1g |
£15.00 | 2025-03-21 | |
| Apollo Scientific | OR11953-5g |
Benzene-1,4-diboronic acid, pinacol diester |
99770-93-1 | 98+% | 5g |
£15.00 | 2025-02-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P829549-1g |
1,4-Benzenediboronic Acid Bis(pinacol) Ester |
99770-93-1 | 97% | 1g |
¥54.00 | 2022-09-01 |
1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Related Categories
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- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
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- Solvents and Organic Chemicals Organic Compounds Acids/Esters
99770-93-1 (1,4-Bis(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzene) Related Products
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